![molecular formula C4H9ClFNO B1448783 (3R,4S)-4-Fluoropyrrolidin-3-OL hydrochloride CAS No. 1434142-02-5](/img/structure/B1448783.png)
(3R,4S)-4-Fluoropyrrolidin-3-OL hydrochloride
Overview
Description
“(3R,4S)-4-Fluoropyrrolidin-3-OL hydrochloride” is a synthetic organic compound that belongs to the family of piperidine derivatives. It has a molecular formula of C5H10ClFNO and a molecular weight of 159.6 g/mol .
Synthesis Analysis
The synthesis of fluorinated prolines, such as “this compound”, has been described in the literature . The synthesis starts from readily available 4-oxo-L-proline derivatives. The fluorination at C3 has negligible effects on the hydrogen bond donor capacity of the C4 hydroxyl .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The fluorine atom is attached to the C3 position, and the hydroxyl group is attached to the C4 position .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Synthons for Medicinal Applications : 4-Fluoropyrrolidine derivatives are instrumental in medicinal chemistry, particularly as dipeptidyl peptidase IV inhibitors. The stereospecific double fluorination technique has been utilized to produce N-protected 4-fluoropyrrolidine-2-carbonyl fluorides, which serve as versatile synthons for further transformation into pharmacologically relevant compounds. This methodology simplifies the synthetic routes for preparing 4-fluoropyrrolidine derivatives with potential medicinal applications Singh & Umemoto, 2011.
Metabolic Activation : Studies on fluoropyrrolidine-containing dipeptidyl peptidase-IV inhibitors have shown that these compounds can undergo metabolic activation, leading to the formation of reactive intermediates. This process is crucial for understanding the metabolic pathways and potential bioactivation mechanisms of fluoropyrrolidine-based pharmaceuticals Xu et al., 2004.
Targeted Protein Degradation : Fluorination at specific positions on the pyrrolidine ring has been found to affect molecular recognition in biological systems. The synthesis of fluoro-hydroxyprolines, which includes (3R,4S)-4-Fluoropyrrolidin-3-OL derivatives, has been explored for targeted protein degradation applications. These compounds demonstrate how subtle structural modifications can influence the interaction with biological targets, such as the von Hippel–Lindau (VHL) E3 ligase Testa et al., 2018.
Organic Synthesis and Chemical Properties
Chemical Synthesis and Functionalization : Various 3-fluoropyrrolidines and 4-fluoropyrrolidin-2-ones have been synthesized from allylic fluorides, showcasing the utility of fluorinated synthons in organic synthesis. The presence of a fluorine substituent can induce syn-stereocontrol, demonstrating the impact of fluorine on chemical reactions and the synthesis of structurally complex molecules Combettes et al., 2012.
Pharmacological Evaluation : Fluorinated quinoxaline-based κ-Opioid receptor agonists, designed for PET studies, highlight the role of fluorinated pyrrolidines in developing new diagnostic and therapeutic agents. The introduction of fluorine atoms into pharmaceutical compounds can significantly enhance their biological activity and stability Tangherlini et al., 2020.
Properties
IUPAC Name |
(3R,4S)-4-fluoropyrrolidin-3-ol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8FNO.ClH/c5-3-1-6-2-4(3)7;/h3-4,6-7H,1-2H2;1H/t3-,4+;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZJHCOUWDLIGPH-RFKZQXLXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)F)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@H](CN1)F)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1434142-02-5 | |
Record name | rac-(3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.